3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide

• Molecular Formula: C12H12ClNO3S
• Molecular Weight: 285.75 g/mol
• IUPAC Name: 3-tert-butyl-4-chloro-1,1-dioxo-1,2-benzothiazole-7-carbaldehyde
• InChI: InChI=1S/C12H12ClNO3S/c1-12(2,3)11-9-8(13)5-4-7(6-15)10(9)18(16,17)14-11/h4-6H,1-3H3
• InChI Key: DVEXIUCASZXBDX-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NS(=O)(=O)C2=C(C=CC(=C21)Cl)C=O

Description

3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide is a chemical compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known by its trade name, Chloramine-T, and is commonly used as a disinfectant and antiseptic agent in various industries.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide involves the generation of reactive oxygen species (ROS) that can damage the cell membrane and other cellular components of microorganisms. This leads to the inhibition of microbial growth and replication, ultimately resulting in cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide can induce oxidative stress in cells, which can lead to DNA damage and cell death. However, the compound has also been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide in lab experiments is its broad-spectrum antimicrobial activity. This makes it a versatile tool for studying the effects of microbial growth and replication in various experimental settings. However, the compound is also highly reactive and can be toxic to cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide. One area of interest is the development of new drugs based on this compound for the treatment of infectious diseases. Another potential direction is the investigation of the compound's antioxidant properties and its potential use in the prevention of oxidative stress-related diseases. Additionally, further studies may be needed to fully understand the mechanisms of action and potential side effects of this compound, which could inform future drug development efforts.

Synthesis Methods

The synthesis of 3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide involves the reaction of 4-chloro-1,2-benzisothiazole with tert-butylamine and chloramine-T. The reaction is typically carried out in the presence of a suitable solvent and under controlled conditions to ensure high yield and purity of the final product.

Scientific Research Applications

3-Tert-butyl-4-chloro-1,2-benzisothiazole-7-carbaldehyde 1,1-dioxide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial, antifungal, and antiviral activity, making it a promising candidate for the development of new drugs to combat infectious diseases.